Cas no 7461-86-1 (Benzoic acid,2-[(1-carboxyethyl)thio]-)
7461-86-1 structure
Product Name:Benzoic acid,2-[(1-carboxyethyl)thio]-
CAS No:7461-86-1
MF:C10H10O4S
MW:226.249001979828
CID:579515
PubChem ID:346085
Update Time:2025-04-19
Benzoic acid,2-[(1-carboxyethyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2-[(1-carboxyethyl)thio]-
- 2-(1-carboxyethylsulfanyl)benzoic acid
- 2-(1-Carboxy-aethylmercapto)-benzoesaeure
- 2-(1-carboxy-ethylsulfanyl)-benzoic acid
- 2-(1-hydroxy-1-oxopropan-2-yl)sulfanylbenzoic acid
- 2-(2'-carboxyphenylthio)propanoic acid
- 2-< (2-carboxyphenyl)thio> propanoic acid
- AC1L8475
- LS-36370
- NSC404117
- SCHEMBL10745516
- NSC-404117
- AKOS009075798
- 7461-86-1
- 2-[(1-Carboxyethyl)sulfanyl]benzoic acid
- DTXSID90323497
-
- Inchi: 1S/C10H10O4S/c1-6(9(11)12)15-8-5-3-2-4-7(8)10(13)14/h2-6H,1H3,(H,11,12)(H,13,14)
- InChI Key: YTONAIFUSYIRFF-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)C(C(=O)O)C
Computed Properties
- Exact Mass: 226.03
- Monoisotopic Mass: 226.02997997g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 99.9Ų
Experimental Properties
- Density: 1.41
- Boiling Point: 419.5°Cat760mmHg
- Flash Point: 207.5°C
- Refractive Index: 1.627
- PSA: 74.6
- LogP: 1.95000
Benzoic acid,2-[(1-carboxyethyl)thio]- Related Literature
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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